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Compound of Interest

Compound Name: Nitroparacetamol

CAS No.: 326850-30-0

Cat. No.: B1679006

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

Nitroparacetamol, a nitric oxide-releasing derivative of paracetamol, requires careful handling

and disposal due to its chemical nature as a nitrated organic compound. This guide provides

essential information and step-by-step procedures for its safe disposal.

Immediate Safety and Logistical Information
It is imperative to consult your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal protocol. EHS professionals are equipped to provide

specific guidance based on local, state, and federal regulations and the unique capabilities of

your facility's waste management program.

Key Principles for Nitroparacetamol Disposal:
Do not dispose of nitroparacetamol down the drain or in regular trash. Like many nitrated

organic compounds, it can be harmful to the environment and may be considered hazardous

waste.[1]
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Segregate nitroparacetamol waste. Do not mix it with other waste streams, particularly not

with general laboratory trash or non-hazardous chemical waste, unless explicitly instructed to

do so by your EHS department.

Properly label all waste containers. Clearly mark containers with "Hazardous Waste," the full

chemical name "Nitroparacetamol," and any other information required by your institution.

Store waste safely. Keep waste containers sealed and in a designated, well-ventilated

hazardous waste accumulation area until they are collected by a certified waste

management vendor.

Step-by-Step Disposal Procedures
Consult Your Institutional EHS Guidelines: This is the most critical first step. Your EHS

department will provide specific instructions on how to manage nitroparacetamol waste in

your laboratory. They will have established protocols with approved waste management

vendors.

Segregation and Containerization:

Place solid nitroparacetamol waste into a dedicated, leak-proof, and chemically

compatible container.

Ensure the container is clearly labeled with "Hazardous Waste" and "Nitroparacetamol."
Include the molecular formula (C₁₂H₁₄N₂O₆).

Do not overfill the container; a general rule is to fill it to no more than 90% of its capacity.

Arrange for Waste Pickup:

Follow your institution's established procedure for requesting a hazardous waste pickup.

This is typically managed through the EHS department.

Ensure that all required paperwork is completed accurately and accompanies the waste

container.

Nitroparacetamol Chemical and Physical Properties
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The following table summarizes key quantitative data for nitroparacetamol.

Property Value

Molecular Formula C₁₂H₁₄N₂O₆[2][3]

Molecular Weight 282.25 g/mol [2][3]

Experimental Protocols
Currently, there are no widely established and cited experimental protocols for the specific

chemical neutralization or degradation of nitroparacetamol for disposal purposes in a

standard laboratory setting. The recommended and safest approach is to handle it as

hazardous waste for disposal by a professional waste management company, which will likely

use high-temperature incineration.

Disposal Workflow
The logical workflow for the proper disposal of nitroparacetamol is outlined in the diagram

below. This decision-making process ensures safety and regulatory compliance.
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Nitroparacetamol Waste Disposal Workflow

Nitroparacetamol Waste Generated

Consult Institutional EHS Guidelines

Segregate as Hazardous Waste

Follow EHS Protocol

Properly Label and Containerize

Store in Designated Area

Arrange for EHS-Approved Pickup

Proper Disposal by Vendor

Click to download full resolution via product page

Logical workflow for the disposal of nitroparacetamol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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